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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing the application timing of

picoxystrobin for effective disease control. The information is presented in a question-and-

answer format, supplemented with troubleshooting guides, quantitative data, detailed

experimental protocols, and visual diagrams to address specific issues encountered during

experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the mode of action of picoxystrobin and how does it influence application timing?

A1: Picoxystrobin is a systemic and translaminar fungicide belonging to the Quinone outside

Inhibitor (QoI) group (FRAC Group 11).[1] Its primary mode of action is the inhibition of

mitochondrial respiration in fungi by blocking electron transfer at the Qo center of the

cytochrome bc1 complex.[1][2] This disruption of energy production ultimately inhibits fungal

growth and reproduction. As a preventative and curative fungicide, its application timing is

crucial.[1] For optimal results, picoxystrobin should be applied before or in the early stages of

disease development to protect the crop. Its systemic nature allows it to move within the plant,

but this movement is not instantaneous. Therefore, protective applications are generally more

effective than curative ones.

Q2: What are the key target diseases for picoxystrobin in major crops like wheat, soybean,

and corn?
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A2: Picoxystrobin is effective against a broad spectrum of fungal diseases in various crops.[1]

In wheat, it is commonly used to control Septoria tritici blotch (Zymoseptoria tritici), brown rust,

and tan spot.[3] For soybeans, a primary target is Asian soybean rust (Phakopsora pachyrhizi).

In corn, it is effective against gray leaf spot (Cercospora zeae-maydis).[4]

Q3: At which crop growth stages should picoxystrobin be applied for optimal disease control?

A3: The optimal application timing depends on the crop, the target disease, and environmental

conditions.

Wheat: For Septoria tritici blotch, applications are often recommended at Growth Stage (GS)

31-32 (first to second node) and/or GS 39 (flag leaf ligule just visible) to protect the upper

leaves which are critical for yield.[3]

Soybean: For Asian soybean rust, applications between the R1 (beginning flowering) and R5

(beginning seed) growth stages are common. The decision on the precise timing within this

window depends on disease pressure and forecasting models.[5][6]

Corn: For gray leaf spot, the most effective application window is typically between tasseling

(VT) and the early reproductive stages (R1-R2).[4][7]
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Issue Potential Cause(s) Troubleshooting Steps

Poor disease control after

picoxystrobin application.

Incorrect Application Timing:

Application was made too late

after the disease was already

well-established.

Scout fields regularly and

apply picoxystrobin

preventatively or at the very

first sign of disease. Utilize

disease forecasting models to

predict infection periods.

Fungicide Resistance: The

target pathogen population

may have developed

resistance to QoI fungicides.

Rotate picoxystrobin with

fungicides from different FRAC

groups. Avoid sequential

applications of QoI fungicides.

Environmental Factors: Heavy

rainfall shortly after application

may have washed off the

product. High temperatures

and UV radiation can degrade

the active ingredient.

Check the rainfastness

information for the specific

picoxystrobin formulation. Aim

for a rain-free period of at least

1-2 hours after application.[8]

[9] Avoid spraying during the

hottest part of the day.

Improper Application

Technique: Poor spray

coverage, incorrect nozzle

selection, or improper

calibration can lead to reduced

efficacy.

Ensure proper sprayer

calibration. Use appropriate

nozzles and water volume to

achieve thorough coverage of

the plant canopy.

Phytotoxicity symptoms

observed on the crop after

application.

Tank-Mix Incompatibility:

Picoxystrobin was tank-mixed

with an incompatible pesticide

or adjuvant.

Always perform a jar test

before tank-mixing products to

check for physical

compatibility.[10] Consult

product labels for known

incompatibilities.

Adverse Environmental

Conditions: Application during

periods of high heat and

Avoid applying picoxystrobin

during extreme weather

conditions.
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humidity can increase the risk

of crop injury.

Unexpectedly short residual

activity.

Rapid Crop Growth: In periods

of rapid plant growth, new,

unprotected foliage may

emerge, giving the appearance

of short residual activity.

Consider the growth rate of the

crop and the need for

subsequent applications to

protect new growth.

Environmental Degradation:

High temperatures and intense

sunlight can accelerate the

breakdown of the fungicide.

Factor in environmental

conditions when determining

re-application intervals.

Data Presentation
Table 1: Efficacy of Picoxystrobin and Other Fungicides on Septoria Tritici Blotch in Wheat

Fungicide
Treatment

Application
Timing
(Growth Stage)

Disease
Severity (%)

Yield (t/ha)
Yield Increase
over Untreated
(%)

Untreated

Control
- 9.5 5.8 -

Picoxystrobin GS31 4.2 6.5 12.1

Picoxystrobin +

Prothioconazole
GS31 + GS39 1.6 6.7 15.5

Tebuconazole GS31 + GS39 2.1 6.6 13.8

Data synthesized from field trials on susceptible wheat varieties under moderate to high

disease pressure.[3][11]

Table 2: Efficacy of Picoxystrobin on Gray Leaf Spot in Corn
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Fungicide
Treatment

Application Timing
(Growth Stage)

Gray Leaf Spot
Severity on Ear
Leaf (%)

Yield (bu/ac)

Untreated Control - 13.8 216.7

Picoxystrobin V12 5.2 220.9

Picoxystrobin R1 7.8 223.9

Picoxystrobin +

Tebuconazole
R1 4.5 225.1

Data compiled from multiple university field trials.[7]

Table 3: Pre-Harvest Intervals (PHI) for Picoxystrobin

Crop Pre-Harvest Interval (Days)

Wheat 30-45

Soybean 21-30

Corn (grain and stover) 7

Corn (forage) 7

PHI values can vary by formulation and local regulations. Always consult the product label.[12]

[13][14]

Experimental Protocols
Protocol for Determining Optimal Picoxystrobin Application Timing in a Field Trial

Objective: To determine the effect of different picoxystrobin application timings on disease

severity and crop yield.

Experimental Design:

Utilize a Randomized Complete Block Design (RCBD) with a minimum of four replications.
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Include an untreated control for comparison.

Treatments should consist of picoxystrobin applications at different, clearly defined crop

growth stages (e.g., for wheat: GS31, GS32, GS39, GS59).

Plot Establishment and Maintenance:

Select a field with a history of the target disease and uniform soil characteristics.

Use a susceptible crop variety to ensure adequate disease pressure.

Maintain standard agronomic practices (fertilization, weed control, etc.) uniformly across

all plots, excluding the application of other fungicides that could interfere with the results.

Inoculation (if necessary):

If natural disease pressure is unreliable, artificial inoculation with the target pathogen may

be necessary to ensure a uniform disease outbreak.

Fungicide Application:

Calibrate the sprayer accurately to deliver the specified dose of picoxystrobin.

Apply treatments at the predetermined crop growth stages. Record the date, time, and

weather conditions for each application.

Data Collection:

Disease Assessment: Periodically assess disease severity on a standardized rating scale

(e.g., percentage of leaf area affected) on a set number of plants per plot. Assessments

should be conducted by the same person to maintain consistency.

Yield Data: At crop maturity, harvest the center rows of each plot and determine the grain

yield, adjusting for moisture content.

Grain Quality: If relevant, assess grain quality parameters.

Data Analysis:
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Perform an Analysis of Variance (ANOVA) on the disease severity and yield data to

determine statistically significant differences between treatments.

Use mean separation tests (e.g., Tukey's HSD) to compare individual treatment means.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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